Cas no 922053-40-5 (N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxyacetamide)

• Product Name: N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxyacetamide
• CAS No: 922053-40-5
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 5976929
• PubChem ID: 40946961
• Update Time: 2025-05-19

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxyacetamide
• N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-methoxyacetamide
• 922053-40-5
• F2266-0073
• AKOS024633730

• Inchi： 1S/C14H18N2O3/c1-3-16-12-6-5-11(15-13(17)9-19-2)8-10(12)4-7-14(16)18/h5-6,8H,3-4,7,9H2,1-2H3,(H,15,17)
• InChI Key： MGBMDHMLRLARDU-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CC)(=O)COC

Computed Properties

• Exact Mass: 262.13174244g/mol
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxyacetamide

Introduction to N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxyacetamide (CAS No. 922053-40-5)

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxyacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 922053-40-5, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The molecule's backbone is composed of a tetrahydroquinoline scaffold, which is a well-documented motif in drug discovery, known for its ability to interact with various biological targets.

The< strong>1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl moiety introduces a significant level of complexity to the molecule, which may contribute to its binding affinity and selectivity when interacting with biological receptors. This structural feature is particularly intriguing because it combines elements of both heterocyclic chemistry and functional group chemistry, making it a versatile platform for medicinal chemists. The presence of the< strong>2-methoxyacetamide group further enhances the molecule's potential pharmacological properties by providing a hydrogen bond donor/acceptor site that can modulate interactions with biological targets.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their reported bioactivity across multiple therapeutic areas. These derivatives have been explored for their potential roles in treating neurological disorders, infectious diseases, and cancer. The< strong>N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxyacetamide structure aligns well with this trend, as it incorporates key pharmacophores that have demonstrated efficacy in preclinical studies. Specifically, the tetrahydroquinoline ring system is known to exhibit properties such as ligand efficiency and metabolic stability, which are critical factors in drug development.

The< strong>CAS No. 922053-40-5 compound has been the subject of several preliminary investigations aimed at understanding its pharmacological profile. Initial studies suggest that this molecule may possess inhibitory activity against certain enzymes and receptors that are implicated in various diseases. For instance, researchers have hypothesized that it could interact with enzymes involved in metabolic pathways or receptors associated with inflammation and pain signaling. These hypotheses are supported by computational modeling studies that predict favorable binding interactions between the< strong>N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxyacetamide scaffold and target proteins.

The methoxy group in the< strong>2-methoxyacetamide moiety is particularly noteworthy because it can influence both the electronic properties of the molecule and its solubility profile. This functional group can participate in hydrogen bonding interactions with polar residues on biological targets, thereby enhancing binding affinity. Additionally, the methoxy group can serve as a site for further chemical modification, allowing medicinal chemists to fine-tune the pharmacological properties of the compound through structure-based drug design approaches.

In the context of current research trends, there is a heightened focus on developing small molecules that can modulate protein-protein interactions (PPIs). The< strong>N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxyacetamide structure has the potential to interact with PPIs due to its rigid scaffold and multiple hydrogen bonding sites. Such interactions are increasingly recognized as critical targets for therapeutic intervention in diseases such as cancer and neurodegenerative disorders. Preliminary experiments have shown that derivatives of this compound can disrupt or stabilize specific PPIs in vitro, suggesting their potential as lead compounds for further development.

The synthesis of< strong>N-(1-ethyl-2-oxyoxtetrahydroquinolin 6 yl) 12 methoxy acetamide(CAS No. 922053 40 5) involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key synthetic strategies include cyclization reactions to form the tetrahydroquinoline ring system followed by functional group interconversions to introduce the< strong>N( 12 methoxy acetamide) moiety . These synthetic routes are designed to be scalable and amenable to industrial production , which is essential for advancing preclinical studies and eventual clinical trials . The robustness of these synthetic methodologies ensures that researchers can reliably produce sufficient quantities of the compound for detailed pharmacological evaluation . p > < p > One area of active investigation is the exploration of< strong >N( 12 ethyl 22 oxo tetrahydroquinolin6 yl) 12 methoxy acetamide in oncology research . Preclinical studies have indicated that this compound may exhibit antitumor activity by interfering with critical signaling pathways involved in cell proliferation and survival . Specifically , researchers have observed that it can modulate kinases and other enzymes that are aberrantly activated in cancer cells . These findings are particularly exciting because they suggest that this molecule could be developed into a novel therapeutic agent for treating various types of cancer . p > < p > Another promising application area is infectious disease research . The growing threat of antibiotic resistance has necessitated the discovery of new antimicrobial agents , and compounds like< strong >N( 12 ethyl 22 oxo tetrahydroquinolin6 yl) 12 methoxy acetamide offer a fresh perspective on addressing this challenge . Preliminary data suggest that it may possess activity against certain bacterial strains by inhibiting essential metabolic processes or structural components . Further studies are needed to fully elucidate its mechanism of action , but these initial findings are encouraging for future development efforts . p > < p > In addition to its potential therapeutic applications ,< strong >N( 12 ethyl 22 oxo tetrahydroquinolin6 yl) 12 methoxy acetamide has also attracted attention for its potential use as an intermediate in drug synthesis . Its unique structural features make it a valuable building block for creating more complex molecules with tailored pharmacological properties . This versatility underscores its importance not only as a lead compound but also as a tool compound in medicinal chemistry research . p > < p > Looking ahead , future research on< strong >N( 12 ethyl 22 oxo tetrahydroquinolin6 yl) 12 methoxy acetamide will likely focus on optimizing its pharmacokinetic profile through structure-based drug design . By fine-tuning key structural elements such as hydrogen bonding patterns , lipophilicity , and metabolic stability , researchers aim to enhance its bioavailability , reduce off-target effects , and improve overall therapeutic efficacy . Collaborative efforts between computational chemists , organic chemists , and biologists will be crucial in achieving these goals . p > < p > In conclusion , N-(1ethyl22oxo1tetrahy dro quinolin62 yl )12meth oxyacet amide ( CAS No .922053405 ) represents an intriguing molecular entity with significant potential across multiple therapeutic areas . Its unique structural features ， combined with preliminary evidence of bioactivity ， make it a compelling subject for further investigation 。 As research progresses ， this compound holds promise not only as a lead candidate but also as an important tool in advancing our understanding of drug design principles 。 The continued exploration of its pharmacological properties will undoubtedly contribute valuable insights into developing novel treatments for various human diseases 。 p >